Cas no 2168377-05-5 (3-azaspiro5.5undecan-7-one)

• Product Name: 3-azaspiro5.5undecan-7-one
• CAS No: 2168377-05-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5222932
• PubChem ID: 91278889
• Update Time: 2025-06-10

3-azaspiro5.5undecan-7-one Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecan-7-one
• 3-azaspiro5.5undecan-7-one

• Inchi： 1S/C10H17NO/c12-9-3-1-2-4-10(9)5-7-11-8-6-10/h11H,1-8H2
• InChI Key： ZNGWTVBYECIPKF-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2=O)CCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-azaspiro5.5undecan-7-one

Introduction to 3-Azaspiro[5.5]undecan-7-one (CAS No. 2168377-05-5)

3-Azaspiro[5.5]undecan-7-one, a compound with the CAS number 2168377-05-5, is a spirocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can influence the conformational properties and binding interactions of the molecule, making it an attractive scaffold for drug design.

The chemical structure of 3-azaspiro[5.5]undecan-7-one consists of a seven-membered ring fused to a five-membered ring, with an azaheterocyclic moiety at the spiro junction. This structural arrangement imparts specific physical and chemical properties that are crucial for its biological activity. The compound's spirocyclic nature also enhances its metabolic stability and bioavailability, which are key factors in drug development.

Recent studies have highlighted the potential of 3-azaspiro[5.5]undecan-7-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that compounds with a similar spirocyclic structure can modulate the activity of key enzymes involved in these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes play a critical role in the breakdown of acetylcholine, a neurotransmitter that is essential for cognitive function.

In addition to its potential in neurodegenerative diseases, 3-azaspiro[5.5]undecan-7-one has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, arthritis, and certain types of cancer. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key mechanisms in the inflammatory response.

The pharmacological profile of 3-azaspiro[5.5]undecan-7-one has been further explored through various in vitro and in vivo models. In cell-based assays, it has shown promising results in inhibiting the proliferation of cancer cells and inducing apoptosis. These findings suggest that this compound could be a potential lead for developing new anticancer agents.

Beyond its therapeutic applications, 3-azaspiro[5.5]undecan-7-one has also been studied for its use as a synthetic intermediate in organic chemistry. The spirocyclic framework provides a versatile platform for functional group modifications, allowing chemists to synthesize a wide range of derivatives with diverse biological activities. This makes it an important building block in the development of novel drugs and materials.

The synthesis of 3-azaspiro[5.5]undecan-7-one has been optimized using various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. These synthetic routes have been designed to improve yield, purity, and scalability, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 3-azaspiro[5.5]undecan-7-one (CAS No. 2168377-05-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a robust platform for drug design, while its diverse biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of new therapeutic agents.